Cas no 39582-78-0 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester)

• Product Name: 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
• CAS No: 39582-78-0
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 1111936
• PubChem ID: 44604308
• Update Time: 2025-04-20

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
• 39582-78-0
• DB-091542
• 5-carbethoxy-6-methylthieno[3,2-b]pyrrole
• SCHEMBL26442065

• Inchi： 1S/C10H11NO2S/c1-3-13-10(12)8-6(2)9-7(11-8)4-5-14-9/h4-5,11H,3H2,1-2H3
• InChI Key： OHOAQDPEPWTKOD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C)=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles